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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022 Get Quote

Essential Safety and Handling Guide for Sodium
Hydrogen Adipate
This guide provides crucial safety and logistical information for handling Sodium hydrogen
adipate in a laboratory setting. Adherence to these procedures is vital for ensuring the safety of

researchers, scientists, and drug development professionals. While Sodium hydrogen
adipate is generally not classified as a hazardous substance, proper handling is essential to

minimize any potential risks.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium hydrogen adipate is typically considered a non-hazardous substance or a mild

irritant.[1][2] However, as a good laboratory practice, and to mitigate any potential for mild skin

or eye irritation, the following personal protective equipment is recommended.[1]

Table 1: Recommended Personal Protective Equipment for Handling Sodium Hydrogen
Adipate
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Activity Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

splash

goggles[3][4]

Nitrile or latex

gloves[3][5]

Laboratory

coat[5]

Recommended if

dust is

generated, or if

working with

large quantities

in a poorly

ventilated area.

An N95 dust

mask is typically

sufficient.

Handling

solutions
Safety glasses

Nitrile or latex

gloves[3][5]

Laboratory

coat[5]

Not generally

required.

Cleaning spills

Safety glasses

with side shields

or chemical

splash

goggles[3][4]

Nitrile or latex

gloves[3][5]

Laboratory

coat[5]

Recommended if

cleaning a large

spill of solid

material that

could generate

dust.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Handle Sodium hydrogen adipate in a well-ventilated area. A

chemical fume hood may be used to minimize dust exposure when handling large quantities

of the solid.

Personal Hygiene: Avoid contact with eyes, skin, and clothing.[1][2] Wash hands thoroughly

after handling.[3] Do not eat, drink, or smoke in the laboratory.

Spill Management:

Small Spills (Solid):
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Wear appropriate PPE as outlined in Table 1.

Gently sweep or scoop the material into a designated waste container, avoiding dust

generation.[1][2]

Clean the spill area with a damp cloth or paper towel.

Large Spills (Solid):

Restrict access to the area.

Wear appropriate PPE, including respiratory protection if dust is present.

Cover the spill with an inert absorbent material (e.g., sand, vermiculite) to prevent dust

from becoming airborne.[1][2]

Collect the material into a suitable, labeled container for disposal.[1][2]

Spills (Solution):

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., paper towels, absorbent pads).

Place the used absorbent material in a sealed bag for disposal.

Clean the spill area with water.

Disposal Plan:

Dispose of Sodium hydrogen adipate and any contaminated materials in accordance with

local, state, and federal regulations. While it is not generally considered hazardous, it should

not be disposed of down the drain unless permitted by local ordinances.

Place waste in a clearly labeled, sealed container.

Experimental Workflow
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The following diagram illustrates the standard workflow for safely handling Sodium hydrogen
adipate in a laboratory setting.

Preparation

Handling & Experimentation

Cleanup & Disposal

Don PPE

Weigh Sodium
Hydrogen Adipate

Proceed to weighing

Prepare Solution

Transfer to vessel

Perform Experiment

Use in experiment

Manage Spills
(if any)

If spill occurs

Dispose of Waste

After experiment

Decontaminate
Work Area

After waste disposal

Doff PPE & Wash Hands

Final step
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sodium Hydrogen Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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